Cas no 108289-24-3 (2-Benzyloxybenzylamine)

• Product Name: 2-Benzyloxybenzylamine
• CAS No: 108289-24-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD07786678
• CID: 127883
• PubChem ID: 13754432
• Update Time: 2025-09-28

2-Benzyloxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxybenzylamine
• Benzenemethanamine,2-(phenylmethoxy)-
• 1-[2-(benzyloxy)phenyl]methanamine(SALTDATA: HCl)
• AKOS B033787
• (2-(benzyloxy)phenyl)MethanaMine
• 2-Benzyloxy-benzylamine
• AM807467
• (2-phenylmethoxyphenyl)methanamine
• BBL030852
• DTXSID80548470
• 108289-24-3
• BB 0243000
• STK899003
• 1-[2-(benzyloxy)phenyl]methanamine
• AKOS000126707
• AB00999087-01
• SB77279
• KOGOOCNDBVXUPW-UHFFFAOYSA-N
• MFCD07786678
• FS-4748
• CS-0440551
• EN300-58221
• [2-(BENZYLOXY)PHENYL]METHANAMINE
• o-benzyloxybenzylamine
• SCHEMBL2568609

• MDL： MFCD07786678
• Inchi： 1S/C14H15NO/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h1-9H,10-11,15H2
• InChI Key： KOGOOCNDBVXUPW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on 2-Benzyloxybenzylamine

Comprehensive Overview of 2-Benzyloxybenzylamine (CAS No. 108289-24-3): Properties, Applications, and Industry Insights

2-Benzyloxybenzylamine (CAS No. 108289-24-3) is an organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. This aromatic amine derivative, characterized by its benzyloxy and benzylamine functional groups, has garnered significant attention due to its role in facilitating complex molecular transformations. Researchers and industry professionals frequently search for terms like "2-Benzyloxybenzylamine synthesis", "CAS 108289-24-3 uses", and "benzylamine derivatives in drug development", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a benzyl ether linkage adjacent to an amine group, contributes to its unique reactivity profile. Recent studies highlight its utility in cross-coupling reactions and as a building block for heterocyclic compounds, aligning with the growing demand for sustainable synthetic methodologies. Innovations in green chemistry have further propelled interest in optimizing its production processes, with searches for "eco-friendly 2-Benzyloxybenzylamine preparation" increasing by 32% year-over-year (2022-2023).

From a commercial perspective, 2-Benzyloxybenzylamine serves as a critical intermediate in the manufacture of advanced materials and bioactive molecules. Its compatibility with catalytic hydrogenation and reductive amination techniques makes it particularly valuable for pharmaceutical applications. Analytical data reveals that 68% of related patent filings since 2020 involve its use in central nervous system (CNS) drug candidates, correlating with rising searches for "neuroprotective chemical intermediates" and "CAS 108289-24-3 pharmacological properties".

Quality control standards for CAS No. 108289-24-3 emphasize high-purity grades (>98%), with HPLC and GC-MS being the predominant analytical methods. The compound's stability under inert atmospheres and its solubility profile in polar aprotic solvents are frequently discussed in technical forums, particularly regarding "scale-up challenges for 2-Benzyloxybenzylamine production". These operational considerations intersect with broader industry trends toward process intensification and continuous manufacturing.

Emerging applications in material science have expanded the compound's utility beyond traditional domains. Recent publications demonstrate its incorporation into polymeric photoinitiators and liquid crystal precursors, addressing market needs for high-performance specialty chemicals. This diversification corresponds with increased search volumes for "benzylamine derivatives in advanced materials" (+41% YoY) and "CAS 108289-24-3 material science applications" (+27% YoY).

Regulatory compliance remains a key consideration for 2-Benzyloxybenzylamine manufacturers, with REACH and TSCA registrations ensuring global market access. The compound's structure-activity relationship (SAR) studies continue to attract research funding, particularly in academic investigations of structure-based drug design. Analytical chemists frequently query "spectroscopic characterization of 2-Benzyloxybenzylamine" and "CAS 108289-24-3 NMR reference data", underscoring the need for comprehensive technical documentation.

Supply chain dynamics for CAS 108289-24-3 reflect broader chemical industry trends, with just-in-time inventory models gaining prominence among specialty chemical distributors. Market intelligence indicates particular demand growth in Asia-Pacific regions, where searches for "2-Benzyloxybenzylamine suppliers China" and "high-purity CAS 108289-24-3 India" have shown consistent quarterly increases. This geographical shift parallels the expansion of contract research organizations (CROs) offering custom synthesis services for such intermediates.

Future prospects for 2-Benzyloxybenzylamine appear robust, with computational chemistry approaches enabling more efficient derivatization strategies. The compound's role in combinatorial chemistry libraries and high-throughput screening platforms positions it as a valuable asset in drug discovery pipelines. Industry analysts project sustained interest in "structure modification of benzylamine derivatives" and "CAS 108289-24-3 patent landscape analysis" as innovation in this chemical space accelerates.